Cas no 137919-05-2 (3-Pyridineethanol, 3-(4-methylbenzenesulfonate))

• Product Name: 3-Pyridineethanol, 3-(4-methylbenzenesulfonate)
• CAS No: 137919-05-2
• MF: C₁₄H₁₅NO₃S
• CID: 1255759
• Update Time: 2025-05-20

3-Pyridineethanol, 3-(4-methylbenzenesulfonate) Chemical and Physical Properties

Names and Identifiers

• 3-Pyridineethanol, 4-methylbenzenesulfonate (ester)
• 3-Pyridineethanol, 3-(4-methylbenzenesulfonate)

Additional information on 3-Pyridineethanol, 3-(4-methylbenzenesulfonate)

3-Pyridineethanol, 3-(4-methylbenzenesulfonate)

The compound 3-Pyridineethanol, 3-(4-methylbenzenesulfonate), also known by its CAS number 137919-05-2, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound is a derivative of pyridine, a six-membered aromatic heterocycle with one nitrogen atom. The presence of the ethanol group at the third position of the pyridine ring introduces hydroxyl functionality, while the sulfonate ester group derived from toluenesulfonic acid adds a sulfonic acid moiety to the structure. These functional groups contribute to the compound's unique chemical properties and potential applications.

Structural Analysis and Synthesis

The synthesis of 3-Pyridineethanol, 3-(4-methylbenzenesulfonate) typically involves multi-step organic reactions. One common approach is the nucleophilic substitution reaction where a suitable precursor, such as pyridine-3-ol, reacts with tosyl chloride (TsCl) in the presence of a base like pyridine or triethylamine. This reaction replaces the hydroxyl group with a tosylate group, forming the sulfonate ester. The reaction conditions are optimized to ensure high yield and purity of the product. The intermediate steps often include purification techniques such as column chromatography or recrystallization to isolate the desired compound.

Chemical Properties and Applications

3-Pyridineethanol, 3-(4-methylbenzenesulfonate) exhibits interesting chemical properties due to its functional groups. The sulfonate ester group is highly reactive and can act as a leaving group in substitution reactions, making it useful in various organic transformations. For instance, it can be employed in nucleophilic aromatic substitution reactions or as an intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in using this compound as an intermediate in drug discovery programs. Its pyridine ring provides a rigid framework that can be further modified to introduce bioactive groups. Researchers have explored its potential in developing kinase inhibitors and other therapeutic agents due to its ability to form hydrogen bonds and interact with biological targets.

Biological Activity and Research Findings

Recent studies have highlighted the biological activity of 3-Pyridineethanol, 3-(4-methylbenzenesulfonate) and its derivatives. For example, researchers have investigated its role as an inhibitor of certain enzymes involved in metabolic pathways. In one study published in *Journal of Medicinal Chemistry*, scientists demonstrated that this compound exhibits moderate inhibitory activity against a specific kinase enzyme, suggesting its potential as a lead compound for drug development.

Moreover, computational studies using molecular docking have revealed that this compound can bind effectively to target proteins due to its structural features. The hydroxyl group on the pyridine ring contributes to hydrogen bonding interactions, while the sulfonate ester group provides additional electrostatic interactions with charged residues on the protein surface.

Safety and Handling

As with any chemical compound, proper handling and safety precautions are essential when working with 3-Pyridineethanol, 3-(4-methylbenzenesulfonate). It is important to follow standard laboratory protocols for handling organic compounds, including wearing appropriate personal protective equipment (PPE) such as gloves and goggles. Storage should be in a cool, dry place away from incompatible materials.

Conclusion

In summary, 3-Pyridineethanol, 3-(4-methylbenzenesulfonate) is a versatile compound with significant potential in organic synthesis and pharmaceutical research. Its unique structure and reactivity make it an attractive candidate for developing new drugs and materials. As research continues to uncover its full range of applications, this compound will likely play an increasingly important role in various fields of chemistry and biology.